Cas no 125872-95-9 (6-Bromo-1-methyl-1H-indole)

• Product Name: 6-Bromo-1-methyl-1H-indole
• CAS No: 125872-95-9
• MF: C₉H₈BrN
• MW: 210.070521354675
• MDL: MFCD08543444
• CID: 133586
• PubChem ID: 15546854
• Update Time: 2025-04-19

6-Bromo-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-methyl-1H-indole
• 1H-Indole,6-bromo-1-methyl-
• 6-BROMO-1-METHYLINDOLE
• 1H-Indole,6-bromo-1-methyl
• 1-methyl-6-bromoindole
• N-methyl-6-bromoindole
• 6-BROMO-1-METHYL-1H
• 6-BROMO-1-METHYL-1H-INDOLE 97
• BP-21304
• AKOS015908837
• MFCD08543444
• EN300-253119
• SY064595
• W-205231
• SCHEMBL266519
• PXHJDPPKNUGKPM-UHFFFAOYSA-N
• CS-0097300
• FT-0718266
• Z1269186749
• 125872-95-9
• PS-6241
• 6-bromo-1-methyl indole
• 1H-Indole, 6-bromo-1-methyl-
• DTXSID90573955
• 6-Bromo-1-methylindole 97%
• 6-Bromo-1-methyl-1H-indole 97%
• 6-Bromo-1-methyl-1H-indole 95+%
• DB-062418
• XH0968

• MDL： MFCD08543444
• Inchi： 1S/C9H8BrN/c1-11-5-4-7-2-3-8(10)6-9(7)11/h2-6H,1H3
• InChI Key： PXHJDPPKNUGKPM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=CN(C)C=2C=1

Computed Properties

• Exact Mass: 208.98400
• Monoisotopic Mass: 208.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 4.9A^2

Experimental Properties

• Density: 1.472
• Boiling Point: 300.878°C at 760 mmHg
• Flash Point: 135.766°C
• Refractive Index: 1.622
• PSA: 4.93000
• LogP: 2.94080

6-Bromo-1-methyl-1H-indole Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles